Cas no 1797160-58-7 (2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride)

• Product Name: 2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride
• CAS No: 1797160-58-7
• CID: 4614712
• PubChem ID: 75493399
• Update Time: 2025-10-30

2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine Dihydrochloride
• 2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride

Additional information on 2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride

Comprehensive Overview of 2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride (CAS No. 1797160-58-7)

2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride (CAS No. 1797160-58-7) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its 1,2,4-triazole core structure, is widely studied for its potential applications in drug discovery and development. The presence of the propan-1-amine moiety and dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for triazole-based compounds has surged due to their versatile biological activities, including antimicrobial, antifungal, and anticancer properties. Researchers are particularly interested in 2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride as a potential scaffold for designing novel therapeutics. Its CAS No. 1797160-58-7 is frequently referenced in scientific literature, highlighting its relevance in cutting-edge studies.

The compound’s unique structure aligns with current trends in small-molecule drug development, where heterocyclic compounds like 1,2,4-triazoles are prioritized for their pharmacokinetic advantages. Users searching for "triazole derivatives in drug discovery" or "CAS 1797160-58-7 applications" will find this compound particularly intriguing. Its dihydrochloride form further ensures improved bioavailability, a critical factor in preclinical research.

From a synthetic perspective, 2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride is often utilized as a building block for more complex molecules. Its amine functionality allows for easy derivatization, enabling researchers to explore diverse chemical spaces. This adaptability has made it a staple in high-throughput screening campaigns, where rapid modification of core structures is essential.

Beyond its pharmaceutical potential, this compound is also investigated for its role in bioconjugation and proteomics. The 4-methyl-4H-1,2,4-triazol-3-yl group can serve as a linker or tag in bioconjugation strategies, facilitating the study of protein interactions. Such applications are increasingly relevant in the era of precision medicine, where targeted therapies are paramount.

In summary, 2-(4-methyl-4H-1,2,4-triazol-3-yl)propan-1-amine dihydrochloride (CAS No. 1797160-58-7) represents a promising candidate for multiple research avenues. Its structural features, combined with its dihydrochloride salt properties, make it a versatile tool for scientists exploring drug design, bioconjugation, and beyond. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in innovative research.